Cas no 850936-59-3 (4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide
• CAS No: 850936-59-3
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 6100770
• PubChem ID: 2051278
• Update Time: 2025-06-13

4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide
• 4-(azepan-1-ylsulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(5-methyl-1,3,4-oxadiazol-2-yl)-
• AKOS024585763
• CHEMBL1455538
• 850936-59-3
• SMR000021864
• NCGC00043914-02
• EU-0021096
• F0593-0160
• HMS2317M18
• MLS000086362

• Inchi： 1S/C16H20N4O4S/c1-12-18-19-16(24-12)17-15(21)13-6-8-14(9-7-13)25(22,23)20-10-4-2-3-5-11-20/h6-9H,2-5,10-11H2,1H3,(H,17,19,21)
• InChI Key： AAZKZTDKDUVMLT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)O1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• pka: 10.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide

Introduction to 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 850936-59-3)

4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 850936-59-3, represents a convergence of structural complexity and potential therapeutic utility. Its molecular framework integrates an azepane scaffold with a 5-methyl-1,3,4-oxadiazole moiety linked to a benzamide group, creating a unique pharmacophore that may interact with biological targets in novel ways.

The azepane ring system is a prominent feature in drug design due to its ability to mimic the conformational flexibility of biological macromolecules. This structural motif is often incorporated into small molecules to enhance binding affinity and selectivity. In the context of 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide, the azepane moiety is sulfonated at the 1-position, introducing a polar and potentially charged group that could modulate solubility and interactions with biological targets. The sulfonamide group is a well-known pharmacophore in medicinal chemistry, frequently employed in the development of drugs targeting neurological disorders, inflammation, and cancer.

The presence of the 5-methyl-1,3,4-oxadiazole component adds another layer of complexity to the compound's structure. Oxadiazole rings are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 5-methyl substitution at the 1-position of the oxadiazole ring may influence its electronic properties and reactivity, potentially enhancing its interaction with specific enzymes or receptors. This combination of structural elements suggests that 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide could possess multiple mechanisms of action or be tailored for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide with biological targets. These studies have highlighted the potential for this compound to interact with enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. For instance, preliminary computational studies suggest that the sulfonamide group may engage with active sites of kinases or proteases, while the oxadiazole moiety could interact with DNA or RNA-binding proteins.

In vitro assays have begun to explore the pharmacological profile of 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yl)benzamide, providing insights into its potential therapeutic effects. Early data indicate that this compound exhibits moderate activity against certain cancer cell lines by inhibiting proliferation through mechanisms involving cell cycle arrest or apoptosis. Additionally, its interaction with inflammatory pathways has been investigated, revealing potential anti-inflammatory properties that may be relevant in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The benzamide group in 4-(azepane-1-sulfonyl)-N-(5-methyl-1,3,4-oxadiazol-2-yb)benzamide is another key pharmacophoric element that contributes to its biological activity. Benzamides are known for their role in modulating neurotransmitter systems and have been explored in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. The combination of this moiety with the azepane and oxadiazole scaffolds may enhance binding affinity or selectivity for specific neurotransmitter receptors or ion channels.

Structural modifications of 4-(azepane - 1 - sulfonyl) - N - (5 - methyl - 1 , 3 , 4 - oxadiazol - 2 - yl ) benzamide are being explored to optimize its pharmacokinetic properties and reduce potential side effects. Techniques such as high-throughput screening (HTS), virtual screening (VS), and structure-based drug design (SBDD) are being employed to identify derivatives with improved potency and selectivity. These efforts aim to translate the initial promise of this compound into viable candidates for clinical development.

The synthesis of 4-(azepane - 1 - sulfonyl) - N - (5 - methyl - 1 , 3 , 4 - oxadiazol - 2 - yl ) benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation of an azepanone precursor followed by condensation with a protected oxadiazole derivative under appropriate conditions. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like those found in this compound.

As research continues to uncover new biological activities and mechanisms associated with azepane derivatives, compounds like 4-(azepane - 1 - sulfonyl) - N -(5 - methyl - 1 , 3 , 4 - oxadiazol - 2 y l ) benzamide are poised to play significant roles in drug discovery efforts across multiple therapeutic areas. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients worldwide.